Cas no 1803806-37-2 (Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate
• CAS No: 1803806-37-2
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4956632
• Update Time: 2025-06-08

Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-3-19-11(17)8-5-4-7(6-16)9(18-2)10(8)20-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： QFLVDGPVLRSTOO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=C(C#N)C=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate (CAS No. 1803806-37-2)

Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate (CAS No. 1803806-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoate ester backbone with functional groups such as cyano, methoxy, and trifluoromethylthio, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to undergo diverse chemical transformations.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. The compound’s trifluoromethylthio group, in particular, is a hotspot for drug discovery, as it often improves metabolic resistance and binding affinity in target molecules. Such properties make it a valuable candidate for medicinal chemistry and crop protection formulations.

From a synthetic perspective, CAS No. 1803806-37-2 is typically prepared via multi-step organic reactions, including esterification and nucleophilic substitution. Its cyano group offers a versatile handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability is crucial for industries focused on precision agriculture and personalized medicine, where tailored solutions are increasingly sought after.

The compound’s physicochemical properties, such as solubility and thermal stability, have also been subjects of study. For instance, its methoxy substituent enhances lipophilicity, which can influence absorption rates in biological systems. These characteristics are frequently discussed in forums and publications related to drug delivery systems and formulation science, reflecting broader industry interests. Additionally, its spectroscopic data (e.g., NMR, IR) is well-documented, aiding in quality control and regulatory compliance.

Beyond its technical merits, Ethyl 4-cyano-3-methoxy-2-(trifluoromethylthio)benzoate exemplifies the intersection of innovation and practical application. As regulatory frameworks evolve to emphasize safer chemicals, this compound’s balanced profile positions it as a sustainable choice for R&D. Its relevance to bioconjugation techniques and catalysis further underscores its multidisciplinary utility, making it a recurring topic in academic and industrial discourse.

In summary, CAS No. 1803806-37-2 represents a compelling case study in modern chemical development. Its structural complexity and functional diversity align with contemporary needs in life sciences and material innovation, while its synthesis and applications reflect cutting-edge methodologies. For researchers and manufacturers alike, this compound offers a pathway to explore novel solutions in an era defined by scientific advancement and sustainability imperatives.